(+)-3-(2,3-Difluorophenyl)-1-methylpyrrolidin-3-OL

• Molecular Formula: C11H13F2NO
• Molecular Weight: 213.22 g/mol
• IUPAC Name: 3-(2,3-difluorophenyl)-1-methylpyrrolidin-3-ol
• InChI: InChI=1S/C11H13F2NO/c1-14-6-5-11(15,7-14)8-3-2-4-9(12)10(8)13/h2-4,15H,5-7H2,1H3
• InChI Key: XYBMKKZXZVSIEC-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(C1)(C2=C(C(=CC=C2)F)F)O

Description

(+)-3-(2,3-Difluorophenyl)-1-methylpyrrolidin-3-OL is a useful research compound. Its molecular formula is C11H13F2NO and its molecular weight is 213.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

Preparation according to Example 11: Enantiomer E2 of 3-(2,3-difluorophenyl)pyrrolidin-3-ol (0.5 g, 2.5 mmol) in formic acid (7.2 mL) and aqueous formaldehyde (40%, 6.5 mL). 65° C. for 5 h. Water was added (50 mL), and the mixture was washed with diethyl ether. The water phase was basified with NaOH (5 M), extracted with ethyl acetate, dried (MgSO4) and evaporated. The crude compound was again treated with the same amount of formic acid and aqueous formaldehyde as above for 5 h. Purification by flash chromatography on silica gel (ethyl acetate/methanol, 4:1 to 2:1). Yield: 0.7 g. [α]D=−21.5° (methanol). The amine was converted to the oxalic acid salt and recrystallized from ethanol/diethyl ether: M.p. 134.3° C.; MS m/z (relative intensity, 70 eV) 213 (M+, 20), 58 (27), 141 (16), 127 (11), 57 (bp).

Synthesis routes and methods III

Procedure details

Preparation according to Example 11: Enantiomer E1 of 3-(2,3-difluorophenyl)-pyrrolidin-3-ol (0.15 g, 0.72 mmol), formic acid (1.95 mL), aqueous formaldehyde (40%, 2.17 mL). The mixture was stirred for 5 h after which additional aqueous formaldehyde (1.5 mL) was added and the mixture was refluxed overnight. Purification by flash chromatography on silica gel (ethyl acetate/methanol, 10:1). Yield: 0.09 g. [α]D=+19.1°; The amine was converted to the oxalic acid salt and recrystallized from ethanol/diethyl ether/diisopropyl ether; M.p. 131-132° C.; MS m/z (relative intensity, 70 eV) 213 (M+, 15), 57 (bp), 58 (28), 141 (15), 127 (10), 113 (10).